Cas no 903-03-7 (Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI))

Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI) structure
903-03-7 structure
Product Name:Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI)
CAS No:903-03-7
MF:C22H32O2
MW:328.488286972046
CID:819076
PubChem ID:276595
Update Time:2025-04-19

Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI)
    • 1-(3-methoxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
    • NSC124736
    • 3-Methoxypregna-3,5-dien-20-one
    • SCHEMBL13265741
    • NSC667679
    • DTXSID60920472
    • 903-03-7
    • NSC-124736
    • Inchi: 1S/C22H32O2/c1-14(23)18-7-8-19-17-6-5-15-13-16(24-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,13,17-20H,6-12H2,1-4H3
    • InChI Key: NKWZNFOLDIHRJW-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CCC2C3CC=C4C=C(CCC4(C)C3CCC21C)OC

Computed Properties

  • Exact Mass: 328.24
  • Monoisotopic Mass: 328.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 462.2°Cat760mmHg
  • Flash Point: 185.6°C
  • Refractive Index: 1.542
  • PSA: 26.30000
  • LogP: 5.29460
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